1-ethyl-4-[(5-methyl-2-furyl)methyl]piperazine

• IUPAC Name: 1-ethyl-4-[(5-methylfuran-2-yl)methyl]piperazine
• InChI: InChI=1S/C12H20N2O/c1-3-13-6-8-14(9-7-13)10-12-5-4-11(2)15-12/h4-5H,3,6-10H2,1-2H3
• InChI Key: WFDHWNWSZCTYRC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC=C(O2)C
• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol

Description

1-ethyl-4-[(5-methyl-2-furyl)methyl]piperazine is a chemical compound that belongs to the family of piperazine derivatives. It is commonly used in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-[(5-methyl-2-furyl)methyl]piperazine is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including dopamine, serotonin, and GABA. It may also modulate the activity of ion channels and receptors in the brain.
Biochemical and Physiological Effects:
1-ethyl-4-[(5-methyl-2-furyl)methyl]piperazine has been shown to exert various biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain, enhance cognitive function, and reduce seizure activity. It may also have neuroprotective properties, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-ethyl-4-[(5-methyl-2-furyl)methyl]piperazine has several advantages for lab experiments. It is relatively easy to synthesize, and the yield of the reaction is usually high. It is also stable under various conditions, making it suitable for long-term storage. However, it also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-ethyl-4-[(5-methyl-2-furyl)methyl]piperazine. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases. Another direction is to study its mechanism of action in more detail, which may lead to the development of more effective drugs based on this compound. Additionally, further studies are needed to fully understand the potential toxicity and side effects of this compound.
Conclusion:
In conclusion, 1-ethyl-4-[(5-methyl-2-furyl)methyl]piperazine is a chemical compound that has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties and may have neuroprotective effects. Although it has some limitations, it has several advantages for lab experiments and has potential for further research.

Synthesis Methods

1-ethyl-4-[(5-methyl-2-furyl)methyl]piperazine can be synthesized through the reaction between 1-ethylpiperazine and 5-methyl-2-furaldehyde. The reaction is carried out in the presence of a catalyst and under controlled conditions. The yield of the reaction is usually high, and the purity of the product can be improved through various purification methods.

Scientific Research Applications

1-ethyl-4-[(5-methyl-2-furyl)methyl]piperazine has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and epilepsy.